Cas no 1474057-48-1 (8-Bromo-6-chloroindolizine-2-carbonitrile)

• Product Name: 8-Bromo-6-chloroindolizine-2-carbonitrile
• CAS No: 1474057-48-1
• MF: C₉H₄BrClN₂
• MW: 255.498459815979
• CID: 4821123
• Update Time: 2023-08-19

8-Bromo-6-chloroindolizine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-chloroindolizine-2-carbonitrile
• Clc1cc(Br)c2cc(cn2c1)C#N

• Inchi： 1S/C9H4BrClN2/c10-8-2-7(11)5-13-4-6(3-12)1-9(8)13/h1-2,4-5H
• InChI Key： BAKXEUSGDKRRIM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=C(C#N)C=C21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2